molecular formula C11H15ClFN3O B8634664 1-((2-Chloro-5-fluoropyrimidin-4-ylamino)methyl)cyclohexanol

1-((2-Chloro-5-fluoropyrimidin-4-ylamino)methyl)cyclohexanol

Cat. No.: B8634664
M. Wt: 259.71 g/mol
InChI Key: GRVMNDPGJBRHJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-((2-Chloro-5-fluoropyrimidin-4-ylamino)methyl)cyclohexanol is a useful research compound. Its molecular formula is C11H15ClFN3O and its molecular weight is 259.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H15ClFN3O

Molecular Weight

259.71 g/mol

IUPAC Name

1-[[(2-chloro-5-fluoropyrimidin-4-yl)amino]methyl]cyclohexan-1-ol

InChI

InChI=1S/C11H15ClFN3O/c12-10-14-6-8(13)9(16-10)15-7-11(17)4-2-1-3-5-11/h6,17H,1-5,7H2,(H,14,15,16)

InChI Key

GRVMNDPGJBRHJW-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)(CNC2=NC(=NC=C2F)Cl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-(aminomethyl)cyclohexanol hydrochloride (0.09 g, 0.54 mmol) and 2,4-dichloro-5-fluoro-pyrimidine (0.10 g, 0.60 mmol) in isopropanol (2 mL) was added iPr2NEt (0.21 mL, 1.20 mmol). The reaction mixture was heated at 80° C. for 12 hours. The reaction mixture was concentrated under reduced pressure and the resulting residue was purified by silica gel chromatography (25%-75% EtOAc/hexanes) to afford desired product, 14a.
Quantity
0.09 g
Type
reactant
Reaction Step One
Quantity
0.1 g
Type
reactant
Reaction Step One
Quantity
0.21 mL
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step One
Name

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